Cas no 1444695-32-2 (1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperazine)

• Product Name: 1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperazine
• CAS No: 1444695-32-2
• MF: C₁₇H₁₇ClFN₃O₄S
• MW: 413.85098528862
• CID: 6444855
• PubChem ID: 75390821
• Update Time: 2025-06-14

1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• (6-chloro-3-fluoropyridin-2-yl)-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]methanone
• 1444695-32-2
• Z1526748002
• EN300-26611608
• AKOS033399076
• 1-(6-chloro-3-fluoropyridine-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperazine
• 1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperazine

• Inchi： 1S/C17H17ClFN3O4S/c1-26-12-2-4-13(5-3-12)27(24,25)22-10-8-21(9-11-22)17(23)16-14(19)6-7-15(18)20-16/h2-7H,8-11H2,1H3
• InChI Key： LMDYXZWCICDRLU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(N2CCN(CC2)S(C2C=CC(=CC=2)OC)(=O)=O)=O)=N1)F

Computed Properties

• Exact Mass: 413.0612331g/mol
• Monoisotopic Mass: 413.0612331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.2Ų

Additional information on 1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperazine

Comprehensive Overview of 1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperazine (CAS No. 1444695-32-2)

The compound 1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperazine (CAS No. 1444695-32-2) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 6-chloro-3-fluoropyridine and 4-methoxybenzenesulfonyl moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive compounds, given its ability to interact with diverse biological targets.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of both chloro and fluoro substituents in this compound further enhances its reactivity and selectivity, making it a valuable intermediate in medicinal chemistry. Additionally, the piperazine ring contributes to its versatility, as this scaffold is commonly found in drugs targeting neurological and cardiovascular diseases. This combination of functional groups positions CAS No. 1444695-32-2 as a key player in the development of next-generation therapeutics.

The synthesis of 1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperazine involves multi-step organic reactions, including acylation and sulfonylation. The 6-chloro-3-fluoropyridine-2-carbonyl group is typically introduced via a coupling reaction, while the 4-methoxybenzenesulfonyl moiety is added through a sulfonylation step. These synthetic routes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical applications. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the final product.

From a pharmacological perspective, this compound's fluoropyridine core is known to exhibit strong binding affinity to certain enzymes and receptors. This property is particularly relevant in the context of kinase inhibitors, a hot topic in cancer research. The methoxybenzenesulfonyl group further enhances its solubility and pharmacokinetic profile, addressing one of the major challenges in drug development. As such, CAS No. 1444695-32-2 is being explored as a precursor for potential anticancer agents, aligning with the growing focus on targeted therapies.

Beyond pharmaceuticals, 1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperazine has applications in agrochemicals. The chloro-fluoropyridine segment is known to impart insecticidal and herbicidal activity, making it a candidate for crop protection products. With the increasing global emphasis on sustainable agriculture, researchers are investigating its efficacy against resistant pests while minimizing environmental impact. This dual utility in human health and agriculture underscores the compound's broad relevance.

In the realm of drug discovery, the compound's structural complexity offers opportunities for structure-activity relationship (SAR) studies. By modifying the piperazine or sulfonyl groups, scientists can fine-tune its biological activity. This approach is central to modern medicinal chemistry, where small changes can lead to significant improvements in efficacy and safety. The compound's CAS No. 1444695-32-2 is thus a valuable tool for optimizing lead compounds in early-stage research.

Environmental and regulatory considerations are also critical when working with halogenated compounds. The chloro and fluoro substituents in 1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperazine necessitate careful handling and disposal to comply with green chemistry principles. Researchers are actively exploring greener synthetic routes and biodegradable alternatives to mitigate any potential ecological concerns, reflecting the industry's shift toward sustainability.

In summary, 1-(6-Chloro-3-fluoropyridine-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperazine (CAS No. 1444695-32-2) represents a multifaceted compound with significant potential in both pharmaceutical and agrochemical fields. Its unique structural attributes, combined with the growing demand for fluorinated and chlorinated heterocycles, position it as a molecule of high interest. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in health and agriculture, making it a subject of ongoing scientific exploration.